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Compound of Interest

Compound Name: Phoratoxon

Cat. No.: B113761

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of
Phoratoxon, a highly toxic organophosphorus compound. Adherence to these protocols is
essential to ensure personnel safety and mitigate environmental contamination. Phoratoxon is
the active metabolite of the pesticide Phorate and functions as a potent cholinesterase inhibitor.

[1]

Chemical and Toxicity Data

Proper handling of Phoratoxon requires a thorough understanding of its physical, chemical,
and toxicological properties.
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Property

Value

Chemical Name

Phorate-oxon

Synonyms Phoratoxon
CAS Number 2600-69-3
Molecular Formula C7H1703PS2

Molecular Weight

244.3 g/mol [2]

Appearance

Not specified; handle with care

Primary Hazard

Cholinesterase Inhibitor[1]

Routes of Exposure

Inhalation, Ingestion, Skin and Eye Contact

Acute Toxicity (Oral)

LD50 (rat, male): 0.88 mg/kg[1][3]

Acute Toxicity (Oral)

LD50 (rat, female): 0.55 mg/kg|[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling Phoratoxon.
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Body Part Required PPE

A NIOSH/MSHA-approved full-face respirator
with organic vapor cartridges is required if the

Respiratory substance is handled outside of a chemical
fume hood or if there is a risk of aerosol

generation.[4]

Unlined, chemical-resistant gloves (e.g.,
neoprene, butyl, PVC, or nitrile) extending to the
Hand forearm are mandatory.[5][6] Leather and fabric
gloves are prohibited as they can absorb the
chemical.[7] Always wash the exterior of gloves

before removing them.[7]

Chemical splash goggles and a face shield are
Eye :
required.[8]

A chemical-resistant, full-body suit or a

combination of a lab coat and chemical-resistant
Body apron is necessary.[5][6] Ensure that sleeves

are worn outside of gloves to prevent chemicals

from entering.[5]

Chemical-resistant boots are required. Pant legs
Footwear .
should be worn outside of the boots.[7][9]

Operational Plan for Safe Handling

All work with Phoratoxon must be conducted in a designated area, preferably within a certified
chemical fume hood.

Preparation:
e Ensure the chemical fume hood is functioning correctly.

» Cover the work surface with absorbent, plastic-backed paper.
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o Assemble all necessary equipment and reagents before introducing Phoratoxon to the work
area.

» Verify that an emergency eyewash station and safety shower are accessible and operational.
e Have a spill kit readily available.

Handling:

Don appropriate PPE before handling the chemical.

Dispense the smallest quantity of Phoratoxon required for the experiment.

Use caution to avoid the generation of aerosols.[4]

Keep all containers of Phoratoxon tightly sealed when not in use.
Post-Handling:

o Decontaminate all surfaces and equipment after use.

» Dispose of all contaminated materials as hazardous waste.

e Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

Immediate action is critical in the event of an exposure.
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Exposure Route

Immediate Action

Skin

Immediately remove all contaminated clothing.
Wash the affected area with copious amounts of
soap and water for at least 15 minutes. Seek

immediate medical attention.[10]

Eyes

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids
open.[10] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration.[11] Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[11]

Spill Response Plan

In the event of a Phoratoxon spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the area.

« |solate: Secure and control access to the spill area.[10]

o Ventilate: If it is safe to do so, increase ventilation in the area.

o PPE: Don the appropriate PPE, including respiratory protection, before entering the spill

area.

¢ Containment:

o Small Spills: Cover the spill with an absorbent, non-combustible material such as sand,

vermiculite, or earth.[10][12]

o Large Spills: Dike the spill to prevent it from spreading.[12]
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o Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Decontaminate the spill area according to established laboratory
procedures.

e Reporting: Report the spill to the appropriate safety personnel.
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Caption: Workflow for Phoratoxon Spill Response.
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Disposal Plan

All Phoratoxon waste, including empty containers, contaminated PPE, and spill cleanup
materials, must be disposed of as hazardous waste.

o Segregation: Do not mix Phoratoxon waste with other chemical waste streams unless
specifically instructed to do so by environmental health and safety personnel.

o Containment: Collect all waste in clearly labeled, sealed, and chemical-resistant containers.

e Labeling: Label waste containers with "Hazardous Waste," the full chemical name
("Phoratoxon"), and any other information required by your institution.

o Storage: Store waste containers in a designated, secure, and well-ventilated area away from
incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. Do not
dispose of Phoratoxon down the drain or in regular trash.[13] Empty containers should be
triple-rinsed (with the rinsate collected as hazardous waste) and then punctured to prevent
reuse.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Phoratoxon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113761#personal-protective-equipment-for-handling-
phoratoxon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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